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Compound of Interest

Compound Name: 3-(3-Nitrophenoxy)benzaldehyde
Cat. No.: B13480321
Get Quote

Executive Summary & Chemical Profile[1][2][3][4]

3-(3-Nitrophenoxy)benzaldehyde is a bifunctional diaryl ether scaffold that serves as a
versatile intermediate in medicinal chemistry and agrochemical synthesis.[1] Its structural
significance lies in the meta-meta substitution pattern, which imparts a distinct "bent" geometry
(approx. 120° bond angle at the ether oxygen) compared to the linear para-para analogues.
This geometry is critical for designing inhibitors that occupy specific hydrophobic pockets in
enzymes such as kinases (e.g., Type Il kinase inhibitors) and enoyl-ACP reductases (e.g., InhA
in M. tuberculosis).[2]

Chemical Profile
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Property Data

IUPAC Name 3-(3-Nitrophenoxy)benzaldehyde
Molecular Formula C13HoNOa4

Molecular Weight 243.22 g/mol

Key Functional Groups Aldehyde (-CHO), Nitro (-NO2), Ether (-O-)
LogP (Predicted) ~3.2 (Lipophilic)

H-Bond Donors/Acceptors 0/4

Rotatable Bonds 4

Synthetic Architectures: Constructing the Core

The formation of the diaryl ether bridge is the rate-determining step in synthesizing this
scaffold. Due to the electron-withdrawing nature of the nitro and aldehyde groups, two primary
strategies are employed: Nucleophilic Aromatic Substitution (S_NAr) and Ullmann-Type
Coupling.

Method A: Nucleophilic Aromatic Substitution (S_NATr)

This method exploits the activation provided by the nitro group.
e Reactants: 3-Hydroxybenzaldehyde + 1-Fluoro-3-nitrobenzene.[1][2]
e Conditions: K2COs, DMF or DMSO, 100-120°C.

e Mechanism: The phenoxide anion attacks the ipso-carbon of the fluoronitrobenzene.[1] The
meta-nitro group activates the ring less effectively than a para-nitro group, often requiring
higher temperatures or stronger bases (e.g., Cs2C03).[2]

Method B: Ulilmann-Type Coupling (Copper-Catalyzed)

Preferred for scale-up and when S_NAr reactivity is low.[1][2]

e Reactants: 3-Nitrophenol + 3-Bromobenzaldehyde.[1][2]
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e Catalyst: Cul (10 mol%) + Ligand (e.g., L-Proline, Dimethylglycine, or 1,10-Phenanthroline).
[2]

e Base/Solvent: KsPOa or Cs2C0Os in DMSO or Dioxane at 90-110°C.

» Advantage: Tolerates the aldehyde functionality well and avoids the need for highly activated
electrophiles.[1]

Visualization: Synthesis Pathways
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Caption: Convergent synthetic strategies for the 3-(3-Nitrophenoxy)benzaldehyde core via
S_NAr and Ullmann coupling.

Functional Group Transformations & Derivatives

The core molecule possesses two orthogonal handles for diversification: the aldehyde
(electrophilic) and the nitro (reducible to nucleophilic amine).

A. Aldehyde Functionalization (C-C and C-N Bond
Formation)[2]

o Schiff Bases (Hydrazones & Thiosemicarbazones):
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o Reagent: Thiosemicarbazide or Hydrazine derivatives.[1][3]

o Utility: High-affinity metal chelators (Fe, Cu) with potent antimicrobial and anticancer
activity.[1] The thiosemicarbazone moiety (-CH=N-NH-CS-NH2) is a validated
pharmacophore for inhibiting Ribonucleotide Reductase.[1][2]

e Chalcones (Claisen-Schmidt Condensation):
o Reagent: Acetophenones + NaOH/EtOH.[1][4]
o Utility: The resulting

-unsaturated ketones are Michael acceptors, known to target cysteine residues in
inflammatory proteins (e.g., NF-

B pathway).[2]
e Reductive Amination:
o Reagent: Primary amines + NaBH(OAC)s.[1]

o Utility: Generates secondary benzylamines, a common motif in kinase inhibitors (hinge-
binding region).[1]

B. Nitro Functionalization (Reduction & Coupling)[2]
e Reduction to Aniline:
o Product:3-(3-Aminophenoxy)benzaldehyde.[1]

o Method: Fe/NHa4Cl, SnClz, or Hz2/Pd-C (careful monitoring to avoid aldehyde reduction).[1]
[2]

o Significance: This is the "gateway" intermediate.[1] The aniline amine is more nucleophilic
than the aldehyde is electrophilic under neutral conditions, allowing for selective acylation.

o Urea/Amide Formation:

o Reagent: Isocyanates or Acid Chlorides.[1]
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o Utility: Synthesis of Diaryl Urea kinase inhibitors (analogous to Sorafenib).[1] The urea
linker provides critical hydrogen bonding interactions (Asp-Phe-Gly motif binding).[1]

Visualization: Diversity-Oriented Synthesis
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Caption: Divergent synthesis map showing key pharmacological derivatives accessible from
the core scaffold.

Key Applications & Biological Relevance[2][5][6][13]
Kinase Inhibition (Type Il Inhibitors)

The diaryl ether scaffold is a privileged structure in kinase inhibitors (e.g., Sorafenib, Linifanib).

e Mechanism: The ether oxygen acts as a hinge, allowing the two phenyl rings to adopt a
conformation that fits the hydrophobic "back pocket" of kinases adjacent to the ATP-binding
site.

» Design Strategy: Convert the nitro group to a urea (H-bond donor/acceptor pair) and the
aldehyde to a solubilizing amine tail.[1]

o Target: VEGFR, PDGFR, and p38 MAP Kinase.[1][2]

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.aifchem.com/en/product-ACBQYF219
https://www.aifchem.com/en/product-ACBQYF219
https://www.benchchem.com/product/b13480321/docs?utm_src=pdf-body-img#comprehensive-guide-to-3-3-nitrophenoxy-benzaldehyde-derivatives
https://www.aifchem.com/en/product-ACBQYF219
https://www.aifchem.com/en/product-ACBQYF219
https://patents.google.com/patent/CN102786372A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13480321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Antitubercular Agents (InhA Inhibitors)

Diaryl ethers are known inhibitors of InhA (enoyl-ACP reductase), a key enzyme in the M.
tuberculosis fatty acid synthesis pathway.

e Analogue: Triclosan (a polychlorinated diaryl ether) is the archetype.

» Relevance: 3-(3-Nitrophenoxy)benzaldehyde derivatives mimic the geometry of Triclosan
but offer different electronic properties (nitro group vs. chloro) and a handle (aldehyde) for
extending the molecule into the substrate-binding tunnel.[1]

Agrochemicals (Pyrethroid Analogues)

The core is structurally related to 3-Phenoxybenzaldehyde, the alcohol precursor for many
pyrethroid insecticides (e.g., Permethrin).

» Modification: The introduction of the nitro group alters metabolic stability and lipophilicity,
potentially creating novel insecticidal leads with different resistance profiles.

Experimental Protocols
Protocol A: Synthesis of 3-(3-
Nitrophenoxy)benzaldehyde (Ullmann Coupling)

Objective: Synthesis of the core ether scaffold.[1]

o Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser.

e Reagents:

o 3-Bromobenzaldehyde (1.85 g, 10 mmol)[2]

o

3-Nitrophenol (1.67 g, 12 mmol)[2]

o

Cul (190 mg, 1 mmol, 10 mol%)[2]

o

L-Proline (230 mg, 2 mmol, 20 mol%)[2]
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o KsPOas (4.24 g, 20 mmol)[2]

o DMSO (anhydrous, 20 mL)[2]

e Procedure:

Add all solids to the flask.

o

[¢]

Evacuate and backfill with Nitrogen (3x).[1]

[¢]

Add DMSO via syringe.[1]

Heat the mixture to 110°C for 24 hours.

[e]

o

Monitoring: Check TLC (Hexane/EtOAc 4:1). The product typically runs higher (Rf ~0.[1]6)
than the starting phenol.[1]

o Workup:

o Cool to room temperature.[1][5][6] Dilute with water (100 mL) and extract with EtOAc (3 X
50 mL).

o Wash combined organics with 1M NaOH (to remove unreacted phenol), water, and brine.

[2]
o Dry over Naz2SOu4, filter, and concentrate.[2]
 Purification: Flash column chromatography (SiOz, 0-20% EtOAc in Hexanes).
o Yield: Expected 70-85%.

o Appearance: Pale yellow solid.[1]

Protocol B: Synthesis of 3-(3-
Nitrophenoxy)benzaldehyde Thiosemicarbazone

Objective: Synthesis of a bioactive Schiff base derivative.

e Reagents:
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[e]

3-(3-Nitrophenoxy)benzaldehyde (243 mg, 1 mmol)[2]

o

Thiosemicarbazide (91 mg, 1 mmol)[2]

[¢]

Ethanol (10 mL)

[¢]

Acetic Acid (catalytic, 2-3 drops)[2]

e Procedure:
o Dissolve the aldehyde in hot ethanol.[1]
o Add thiosemicarbazide and acetic acid.[1]
o Reflux for 3-5 hours.[1] A precipitate usually forms.[1]
o Workup:
o Cool to room temperature.[1][5][6]
o Filter the precipitate and wash with cold ethanol and ether.[1]
o Recrystallize from EtOH/DMF if necessary.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 108159-96-2 | 3-Fluoro-5-nitrobenzaldehyde - AiFChem [aifchem.com]

2. CN102786372A - Synthesis of m-nitrobenzaldehyde derivative - Google Patents
[patents.google.com]

¢ 3. psjd.icm.edu.pl [psjd.icm.edu.pl]

¢ 4. pdf.benchchem.com [pdf.benchchem.com]

¢ 5. researchgate.net [researchgate.net]

¢ 6. 3-Nitrobenzaldehyde thiosemicarbazone - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Comprehensive Guide to 3-(3-
Nitrophenoxy)benzaldehyde Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13480321/docs#comprehensive-guide-to-3-3-
nitrophenoxy-benzaldehyde-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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